2-Isobutylthiazole 2-Isobutylthiazole 2-isobutylthiazole is a 1,3-thiazole in which the hydrogen at position 2 has been replaced by an isobutyl group. A food flavour component with a green note that adds the characteristics of ripe tomatoes. Used in blackcurrent, papaya, melon, raspberry, and roast beef flavours, it also enhances the flavour of fresh lime. It has a role as a flavouring agent, a pheromone and a Maillard reaction product.
2-Isobutylthiazole, also known as fema 3134 or tetramethylmurexide, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-Isobutylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isobutylthiazole is primarily located in the membrane (predicted from logP). 2-Isobutylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isobutylthiazole is an earthy, green, and leaf tasting compound that can be found in garden tomato. This makes 2-isobutylthiazole a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 18640-74-9
VCID: VC0093282
InChI: InChI=1S/C7H11NS/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3
SMILES: CC(C)CC1=NC=CS1
Molecular Formula: C7H11NS
Molecular Weight: 141.24 g/mol

2-Isobutylthiazole

CAS No.: 18640-74-9

Main Products

VCID: VC0093282

Molecular Formula: C7H11NS

Molecular Weight: 141.24 g/mol

2-Isobutylthiazole - 18640-74-9

CAS No. 18640-74-9
Product Name 2-Isobutylthiazole
Molecular Formula C7H11NS
Molecular Weight 141.24 g/mol
IUPAC Name 2-(2-methylpropyl)-1,3-thiazole
Standard InChI InChI=1S/C7H11NS/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3
Standard InChIKey CMPVUVUNJQERIT-UHFFFAOYSA-N
SMILES CC(C)CC1=NC=CS1
Canonical SMILES CC(C)CC1=NC=CS1
Density d254 1
0.993-0.997
Physical Description Colourless liquid; odour of tomato leaves
Description 2-isobutylthiazole is a 1,3-thiazole in which the hydrogen at position 2 has been replaced by an isobutyl group. A food flavour component with a green note that adds the characteristics of ripe tomatoes. Used in blackcurrent, papaya, melon, raspberry, and roast beef flavours, it also enhances the flavour of fresh lime. It has a role as a flavouring agent, a pheromone and a Maillard reaction product.
2-Isobutylthiazole, also known as fema 3134 or tetramethylmurexide, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-Isobutylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-isobutylthiazole is primarily located in the membrane (predicted from logP). 2-Isobutylthiazole exists in all eukaryotes, ranging from yeast to humans. 2-Isobutylthiazole is an earthy, green, and leaf tasting compound that can be found in garden tomato. This makes 2-isobutylthiazole a potential biomarker for the consumption of this food product.
Solubility Slightly soluble water; Soluble in fats
Miscible at room temperature (in ethanol)
Synonyms 2-isobutyl-1,3-thiazole
PubChem Compound 62725
Last Modified Nov 11 2021
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